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Compound Name: Performic acid

Cat. No.: B091509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview: Physical State and Appearance
Performic acid (PFA), also known as peroxyformic acid, is an organic peroxy acid with the

chemical formula CH₂O₃.[1][2] In practice, it is encountered as a colorless liquid, which is

unstable and highly reactive, especially in concentrated forms.[1][3][4] While pure performic
acid has not been isolated, it is utilized as an aqueous solution, typically prepared in situ just

hours before use due to its tendency to decompose.[1][3][5] Solutions with a concentration

above 50% are considered highly reactive and can decompose explosively upon heating to 80–

85 °C or when in contact with flammable substances.[3][2]

Performic acid is miscible with water, alcohols, and ether, and it is also soluble in organic

solvents such as benzene and chloroform.[1][3][5] Its high reactivity and strong oxidizing

properties make it a valuable reagent in organic synthesis for epoxidation and hydroxylation

reactions, as well as a potent disinfectant in the medical and food industries.[3][2][6]

Quantitative Physical and Chemical Properties
The known physical and chemical properties of performic acid are summarized in the table

below. It is important to note that some of these values, particularly the boiling point, are

reported for specific concentrations and conditions due to the compound's inherent instability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b091509?utm_src=pdf-interest
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.smolecule.com/products/s591043
https://grokipedia.com/page/Performic_acid
https://www.smolecule.com/products/s591043
https://en.wikipedia.org/wiki/Performic_acid
https://www.degruyterbrill.com/document/doi/10.1515/gps-2016-0147/html
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.smolecule.com/products/s591043
https://en.wikipedia.org/wiki/Performic_acid
https://www.drugfuture.com/chemdata/performic-acid.html
https://en.wikipedia.org/wiki/Performic_acid
https://grokipedia.com/page/Performic_acid
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.smolecule.com/products/s591043
https://en.wikipedia.org/wiki/Performic_acid
https://www.drugfuture.com/chemdata/performic-acid.html
https://en.wikipedia.org/wiki/Performic_acid
https://grokipedia.com/page/Performic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01116599.htm
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Molecular Formula CH₂O₃

Molar Mass 62.024 g/mol

Appearance Colorless liquid [1][2][5]

Melting Point -18 °C (0 °F; 255 K) [3]

Boiling Point 50 °C (122 °F)
At 13.3 kPa for a 90% pure

solution.

Density 1.341 g/cm³ [7][8][9]

Acidity (pKa) 7.1

Flash Point 67.5 °C [8][10]

Vapor Pressure 5.09 mmHg At 25 °C.[8][10]

Solubility

Miscible with water, alcohol,

ether; Soluble in benzene,

chloroform.

[5]

Experimental Protocol: In Situ Synthesis of
Performic Acid
Due to its instability, performic acid is almost always prepared in the laboratory immediately

before its intended use. The following protocol describes a standard method for its in situ

synthesis via the equilibrium reaction between formic acid and hydrogen peroxide.

3.1 Principle

Performic acid is synthesized through a reversible acid-catalyzed reaction between formic

acid and hydrogen peroxide. The equilibrium can be shifted toward the product by using an

excess of one of the reactants.[1][3][11]

Reaction: HCOOH + H₂O₂ ⇌ HCOOOH + H₂O

3.2 Materials
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Formic Acid (HCOOH), 98-100%

Hydrogen Peroxide (H₂O₂), 30-50% solution

Sulfuric Acid (H₂SO₄), concentrated (optional catalyst)

Ice bath

Stir plate and magnetic stir bar

Glass reaction vessel (e.g., Erlenmeyer flask)

3.3 Procedure

Preparation: Set up the reaction vessel in an ice bath on a magnetic stir plate within a

certified chemical fume hood. This is crucial for controlling the temperature of the potentially

exothermic reaction.

Mixing Reactants: For a standard preparation, slowly add a pre-calculated amount of

hydrogen peroxide to an equimolar amount of formic acid in the reaction vessel with

continuous stirring.[1][3] For example, mix 20 g of formic acid with 25 g of 100% hydrogen

peroxide (or an equivalent molar amount of a less concentrated solution).[5]

Catalysis (Optional): To accelerate the reaction, a catalytic amount of a strong acid like

sulfuric acid can be added dropwise to the mixture while maintaining cooling and stirring.[1]

[12]

Reaction Time: Allow the mixture to react for approximately 2 hours at a controlled

temperature (e.g., room temperature or below) to allow the equilibrium to be established.[5]

The resulting solution will contain performic acid, water, and residual reactants.

Usage: The freshly prepared performic acid solution is unstable and should be used within

a few hours (typically less than 12) for subsequent applications.[3][5]

3.4 Critical Safety Precautions

Explosion Hazard: Performic acid is shock-sensitive and can explode upon rapid heating or

distillation.[3][5][13] Concentrated solutions (>50%) are highly reactive.[3]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, a lab coat, and chemical-resistant gloves.

Ventilation: All procedures must be conducted in a well-ventilated chemical fume hood.

Incompatible Materials: Avoid contact with flammable substances, metal powders, metal

oxides, and other reducing agents, as this can lead to ignition or explosion.[3][5]

Spill Management: In case of a spill, dilute the performic acid with a large volume of cold

water and absorb it with a neutral, non-flammable inorganic absorbent like vermiculite.[3]

Visualization of Synthesis Workflow
The logical flow for the standard laboratory synthesis of performic acid is depicted below. This

process highlights the key reactants, the core reaction step, and the resulting product for

immediate use.
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Caption: Workflow for In Situ Synthesis of Performic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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